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Compound of Interest

Compound Name: ARTS899

Cat. No.: B15584194

Essential Safety and Handling Guide for ART899

Disclaimer: A specific Safety Data Sheet (SDS) for ART899 is not publicly available. This guide
is based on general best practices for handling potent, research-grade small molecule
inhibitors and should be supplemented by a thorough risk assessment conducted by your
institution's Environmental Health and Safety (EHS) department.

ART899 is a potent and specific allosteric inhibitor of DNA polymerase theta (Pol8).[1][2][3] It is
primarily used in preclinical cancer research to increase the sensitivity of tumor cells to
radiation therapy.[1][4][5] As a compound intended for research purposes only, it requires
careful handling by trained personnel within a controlled laboratory environment.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is critical to minimize exposure to
ART899. The following table outlines the recommended PPE for various laboratory tasks
involving this compound.
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Task

Recommended Personal Protective
Equipment (PPE)

Receiving and Unpacking

- Nitrile gloves- Lab coat- Safety glasses

Weighing and Aliquoting (Powder Form)

- Nitrile gloves (double-gloving recommended)-
Lab coat- Safety glasses with side shields or
chemical splash goggles- N95 or higher rated
respirator (if not performed in a certified

chemical fume hood)

Solution Preparation

- Nitrile gloves- Lab coat- Safety glasses with

side shields or chemical splash goggles

Cell Culture Experiments

- Nitrile gloves- Lab coat

Animal Dosing

- Nitrile gloves (double-gloving recommended)-
Disposable gown over lab coat- Safety glasses

with side shields or a face shield

Waste Disposal

- Nitrile gloves- Lab coat- Safety glasses

Operational Plan

Proper operational procedures are essential for the safe and effective use of ART899. This

includes appropriate receiving, storage, handling, and experimental protocols.
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Procedure

Step-by-Step Guidance

Receiving and Storage

1. Upon receipt, inspect the package for any
signs of damage or leakage.2. Wear appropriate
PPE (see table above).3. Store the compound in
a cool, dry, and well-ventilated area, away from
incompatible materials.4. According to supplier
information, ART899 powder should be stored at
-20°C for long-term stability (up to 3 years).[2]

Preparation of Stock Solutions

1. Perform all weighing and solution preparation
in a certified chemical fume hood.2. Use an
analytical balance with a draft shield for
accurate weighing of the powder.3. ART899 is
soluble in DMSO (up to 100 mg/mL).[2] Use
fresh, anhydrous DMSO for optimal solubility.4.
Prepare stock solutions at a high concentration
(e.g., 10-50 mM) and aliquot into smaller
volumes to avoid repeated freeze-thaw cycles.5.
Stock solutions in DMSO can be stored at -80°C

for up to one year.[2]

In Vitro Experimental Protocol (General)

1. Thaw an aliquot of the ART899 stock solution
at room temperature.2. Dilute the stock solution
to the desired final concentration in the
appropriate cell culture medium.3. Add the
ART899-containing medium to the cells and
incubate for the desired duration.4. For
radiosensitization studies, cells are typically pre-
treated with ART899 for a specified period

before irradiation.[4][5]

Disposal Plan

All waste materials contaminated with ART899 must be disposed of as chemical waste in

accordance with institutional and local regulations.
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Waste Type

Disposal Procedure

Solid Waste

- Contaminated PPE (gloves, gowns, etc.),
weigh boats, and other disposable materials
should be collected in a designated, sealed, and

clearly labeled chemical waste bag.

Liquid Waste

- Unused ART899 solutions and contaminated
cell culture media should be collected in a
designated, sealed, and clearly labeled
chemical waste container. Do not pour down the

drain.

Sharps Waste

- Needles, syringes, and other contaminated
sharps must be disposed of in a designated

sharps container for chemical waste.

Visualizing Workflows and Mechanisms

To aid in understanding the handling and mechanism of ART899, the following diagrams are

provided.
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Caption: Experimental workflow for an in vitro radiosensitization study using ART899.
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Caption: Mechanism of action of ART899 in radiosensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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